Cas no 679433-92-2 (6-ethylisoquinoline)

• Product Name: 6-ethylisoquinoline
• CAS No: 679433-92-2
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 967935
• PubChem ID: 45117048
• Update Time: 2025-11-02

6-ethylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-Isoquinoline
• 6-Ethylisoquinoline
• Isoquinoline, 6-ethyl- (9CI)
• SCHEMBL763418
• 679433-92-2
• EN300-127279
• CS-0232470
• DB-091115
• G58128
• 6-ethylisoquinoline

• MDL： MFCD15526640
• Inchi： 1S/C11H11N/c1-2-9-3-4-11-8-12-6-5-10(11)7-9/h3-8H,2H2,1H3
• InChI Key： ZJRSNRBJQIBSIW-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C(C=CC=2C=1)CC

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 6-ethylisoquinoline

6-Ethylisoquinoline (CAS No. 679433-92-2): Properties, Applications, and Market Insights

6-Ethylisoquinoline (CAS No. 679433-92-2) is a specialized organic compound belonging to the isoquinoline family. This heterocyclic aromatic compound has garnered significant attention in pharmaceutical research, material science, and specialty chemical applications due to its unique structural properties. With the molecular formula C₁₁H₁₁N, 6-ethylisoquinoline derivatives exhibit remarkable versatility, making them valuable building blocks in modern synthetic chemistry.

The growing interest in isoquinoline-based compounds stems from their diverse biological activities and potential therapeutic applications. Recent studies highlight the importance of 6-ethyl substituted isoquinolines in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The ethyl substitution at the 6-position significantly influences the compound's electronic properties and binding affinity, making it a crucial scaffold for medicinal chemistry.

From a chemical perspective, 6-ethylisoquinoline demonstrates typical aromatic character with enhanced stability compared to its parent compound. The presence of the ethyl group contributes to increased lipophilicity, which is particularly valuable in pharmaceutical applications where membrane permeability is crucial. Researchers frequently explore 6-ethyl isoquinoline synthesis methods to optimize yield and purity for various industrial applications.

In material science, 6-ethylisoquinoline derivatives have shown promise in organic electronic applications. Their conjugated π-system and tunable electronic properties make them suitable candidates for organic light-emitting diodes (OLEDs) and photovoltaic materials. The compound's ability to form stable complexes with various metals also opens possibilities in catalysis and coordination chemistry.

The global market for specialty isoquinoline compounds has witnessed steady growth, driven by increasing demand from pharmaceutical and agrochemical sectors. Market analysts project particular interest in ethyl-substituted isoquinolines due to their enhanced bioactivity profiles. Current research focuses on developing more sustainable production methods for 6-ethylisoquinoline to meet both industrial and academic needs.

Quality control remains paramount when working with 6-ethylisoquinoline (CAS 679433-92-2). Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Storage recommendations generally suggest keeping the compound in cool, dry conditions protected from light to maintain stability over extended periods.

Recent advancements in synthetic methodologies have made 6-ethylisoquinoline production more efficient and environmentally friendly. Green chemistry approaches, including catalytic processes and solvent optimization, are being increasingly adopted. These developments align with growing industry emphasis on sustainable chemical manufacturing practices.

The scientific community continues to explore novel applications for 6-ethylisoquinoline scaffolds in various fields. Current research directions include investigating their potential in neurodegenerative disease treatments and as corrosion inhibitors for industrial applications. The compound's structural flexibility allows for numerous modifications, enabling tailored properties for specific applications.

For researchers considering 6-ethylisoquinoline purchase, it's essential to verify supplier credentials and request certificates of analysis. The compound is typically available in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing varies depending on purity grade and order volume.

Safety considerations for handling 6-ethylisoquinoline derivatives follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended. Material safety data sheets (MSDS) provide detailed handling and disposal guidelines specific to this chemical.

Future prospects for 6-ethylisoquinoline (CAS 679433-92-2) appear promising, with ongoing research uncovering new potential applications. The compound's versatility ensures its continued relevance in chemical research and industrial applications. As synthetic methods improve and new biological activities are discovered, demand for high-quality 6-ethyl isoquinoline compounds is expected to grow accordingly.

Analytical characterization of 6-ethylisoquinoline samples typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, infrared spectroscopy (IR), and mass spectrometry. These methods ensure proper identification and purity assessment, crucial for research reproducibility and industrial quality control standards.

The structural features of 6-ethylisoquinoline make it particularly interesting for computational chemistry studies. Molecular modeling and docking studies frequently utilize this scaffold to investigate potential drug-receptor interactions. Such in silico approaches help guide synthetic efforts toward the most promising derivatives.

In conclusion, 6-ethylisoquinoline (CAS No. 679433-92-2) represents an important compound in contemporary chemical research and industrial applications. Its unique properties and versatility continue to drive innovation across multiple scientific disciplines. As research advances, we can anticipate new discoveries that will further expand the utility of this valuable chemical building block.